Methyl 2-fluoro-3-methoxy-4-(trifluoromethyl)benzoate

• Molecular Formula: C10H8F4O3
• Molecular Weight: 252.16 g/mol
• IUPAC Name: methyl 2-fluoro-3-methoxy-4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C10H8F4O3/c1-16-8-6(10(12,13)14)4-3-5(7(8)11)9(15)17-2/h3-4H,1-2H3
• InChI Key: CKAVBDYJSYOYKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1F)C(=O)OC)C(F)(F)F

Description

Methyl 2-fluoro-3-methoxy-4-(trifluoromethyl)benzoate is an organic compound with the molecular formula C10H8F4O3 and a molecular weight of 252.16 g/mol This compound is characterized by the presence of a trifluoromethyl group, a methoxy group, and a fluoro substituent on a benzoate ester framework

Preparation Methods

The synthesis of methyl 2-fluoro-3-methoxy-4-(trifluoromethyl)benzoate typically involves multi-step organic reactions. One common method includes the trifluoromethylation of a suitable precursor, followed by esterification. For instance, a Friedel-Crafts acylation reaction can be employed to introduce the trifluoromethyl group, followed by esterification with methanol under acidic conditions . Industrial production methods may involve optimized reaction conditions to maximize yield and purity, such as the use of specific catalysts and controlled temperatures.

Chemical Reactions Analysis

Methyl 2-fluoro-3-methoxy-4-(trifluoromethyl)benzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ester group to an alcohol or other reduced forms.

Substitution: Nucleophilic substitution reactions can occur at the fluoro or methoxy positions, leading to the formation of new derivatives. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Methyl 2-fluoro-3-methoxy-4-(trifluoromethyl)benzoate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique functional groups make it a valuable probe in studying biological systems and enzyme interactions.

Medicine: It serves as a precursor in the synthesis of potential drug candidates, especially those targeting specific molecular pathways.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of methyl 2-fluoro-3-m